![molecular formula C8H12OS B6207636 {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol CAS No. 2703781-65-9](/img/no-structure.png)
{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol
Overview
Description
{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol (TBOEM) is an organic compound belonging to the family of bicyclic thioethers. It is a colorless liquid that is soluble in water and many organic solvents. TBOEM is structurally similar to other bicyclic thioethers such as cyclooctyl methylthioether (COMT) and thioisobutyl cyclohexane (TIC). TBOEM has been investigated for its potential applications in various scientific research fields, including pharmacology, biochemistry, and molecular biology.
Mechanism of Action
The mechanism of action of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol is not yet fully understood. However, it is believed that {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol may act as a chiral selector or a chiral catalyst in enzymatic reactions. It is also believed that {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol may act as a ligand in protein-ligand interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol are not yet fully understood. However, it has been suggested that {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol may act as a chiral selector or a chiral catalyst in enzymatic reactions. It has also been suggested that {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol may act as a ligand in protein-ligand interactions.
Advantages and Limitations for Lab Experiments
The advantages of using {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol in laboratory experiments include its high solubility in both water and organic solvents, its low toxicity, and its relatively low cost. The limitations of using {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol in laboratory experiments include its low reactivity and its limited availability.
Future Directions
The potential future directions of research involving {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol include further investigation into its mechanism of action and its potential applications in drug delivery systems, chiral selectors, chiral catalysts, and protein-ligand interactions. Additionally, further research could be conducted into the synthesis of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol and the optimization of its synthesis conditions. Furthermore, research could be conducted into the potential toxicity of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol and its potential side effects. Finally, research could be conducted into the potential uses of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol in industrial applications.
Synthesis Methods
{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol can be synthesized through a variety of methods. The most common method is through the reaction of thioformaldehyde with an alcohol in the presence of a base catalyst. The reaction is typically conducted in an aqueous medium and yields {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol in a high yield. Other methods for the synthesis of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol include the reaction of thioformaldehyde with an alkyl halide, the reaction of thioformaldehyde with an aldehyde, and the reaction of thioformaldehyde with an alkene.
Scientific Research Applications
{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol has been studied for its potential applications in various scientific research fields. In pharmacology, {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol has been studied for its potential as a novel drug delivery system. In biochemistry, {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol has been studied for its potential to act as a chiral selector or a chiral catalyst in enzymatic reactions. In molecular biology, {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol has been studied for its potential to act as a ligand in protein-ligand interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-cyclohexenone", "sulfur", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Synthesis of 2-thiabicyclo[2.2.2]oct-5-en-3-one", "2-cyclohexenone is reacted with sulfur in the presence of sodium borohydride to form 2-thiabicyclo[2.2.2]oct-5-en-3-one.", "Step 2: Reduction of 2-thiabicyclo[2.2.2]oct-5-en-3-one", "2-thiabicyclo[2.2.2]oct-5-en-3-one is reduced with sodium borohydride in methanol to form {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol.", "Step 3: Purification of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol", "{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol is purified by treating with hydrochloric acid to remove any impurities, followed by neutralization with sodium hydroxide.", "Step 4: Acetylation of {2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol", "{2-thiabicyclo[2.2.2]oct-5-en-3-yl}methanol is acetylated with acetic anhydride in the presence of pyridine to form the desired product." ] } | |
CAS RN |
2703781-65-9 |
Molecular Formula |
C8H12OS |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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